Cyclodiol
Cyclodiol
Brand Name:
Vulcanchem
CAS No.:
116229-13-1
VCID:
VC0108581
InChI:
InChI=1S/C20H26O2/c1-18-7-6-16-15-4-3-14(21)12-13(15)2-5-17(16)19(18)8-10-20(18,22)11-9-19/h3-4,12,16-17,21-22H,2,5-11H2,1H3/t16-,17-,18+,19?,20?/m1/s1
SMILES:
CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O
Molecular Formula:
C₂₀H₂₆O₂
Molecular Weight:
298.4 g/mol
Cyclodiol
CAS No.: 116229-13-1
Reference Standards
VCID: VC0108581
Molecular Formula: C₂₀H₂₆O₂
Molecular Weight: 298.4 g/mol
| CAS No. | 116229-13-1 |
|---|---|
| Product Name | Cyclodiol |
| Molecular Formula | C₂₀H₂₆O₂ |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (2R,11S,14S)-14-methylpentacyclo[13.2.2.01,14.02,11.05,10]nonadeca-5(10),6,8-triene-7,15-diol |
| Standard InChI | InChI=1S/C20H26O2/c1-18-7-6-16-15-4-3-14(21)12-13(15)2-5-17(16)19(18)8-10-20(18,22)11-9-19/h3-4,12,16-17,21-22H,2,5-11H2,1H3/t16-,17-,18+,19?,20?/m1/s1 |
| Standard InChIKey | YGXXZMDWSWSCSI-UYUJGIFYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H](C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O |
| SMILES | CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O |
| Canonical SMILES | CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O |
| Synonyms | ZK 115194; 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,17-diol |
| PubChem Compound | 146627 |
| Last Modified | Nov 11 2021 |
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